Cas no 2649054-47-5 ((3-ethyl-4,5-dihydro-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (3-ethyl-4,5-dihydro-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2649054-47-5
• MF: C₁₁H₂₀F₃N₃O
• MW: 267.291213035584
• CID: 5866363
• PubChem ID: 165962736
• Update Time: 2025-08-05

(3-ethyl-4,5-dihydro-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2649054-47-5
• [(3-ethyl-4,5-dihydro-1,2-oxazol-5-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179347
• (3-ethyl-4,5-dihydro-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C11H20F3N3O/c1-3-9-6-10(18-16-9)7-17(5-4-15-2)8-11(12,13)14/h10,15H,3-8H2,1-2H3
• InChI Key： WVSKSXIBNXCXBW-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1CC(CC)=NO1)(F)F

Computed Properties

• Exact Mass: 267.15584676g/mol
• Monoisotopic Mass: 267.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.9Ų

Additional information on (3-ethyl-4,5-dihydro-1,2-oxazol-5-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Compound CAS No 2649054-47-5: (3-Ethyl-4,5-Dihydro-1,2-Oxazol-5-Yl)Methyl 2-(Methylamino)Ethyl (2,2,2-Trifluoroethyl)Amine

The compound with CAS No 2649054-47-5, named (3-Ethyl-4,5-Dihydro-1,2-Oxazol-5-Yl)Methyl 2-(Methylamino)Ethyl (2,2,2-Trifluoroethyl)Amine, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a 1,2-Oxazole ring system and various functional groups such as methylamino, trifluoroethyl, and ethoxy groups. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery. The oxazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, making it a valuable component in medicinal chemistry. In particular, the presence of the 1,2-Oxazole ring in this compound suggests potential applications in the development of novel therapeutic agents targeting various diseases. Researchers have demonstrated that oxazole derivatives can exhibit significant biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The trifluoroethyl group in this compound adds another layer of complexity to its structure. Fluorinated compounds are increasingly being explored due to their unique physical and chemical properties. The introduction of fluorine atoms can significantly alter the molecule's lipophilicity and bioavailability, making it more suitable for pharmaceutical applications. Recent advancements in fluorination techniques have enabled the synthesis of highly fluorinated compounds with improved pharmacokinetic profiles.

The methylamino group present in this compound is another key feature that contributes to its reactivity. Amino groups are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions. This makes them valuable in the synthesis of bioactive molecules. Recent studies have shown that amino-containing compounds can serve as effective building blocks for the development of peptide mimetics and enzyme inhibitors.

The synthesis of this compound involves a series of intricate organic reactions. The construction of the 1,2-Oxazole ring typically requires careful control over reaction conditions to ensure high yields and selectivity. Additionally, the introduction of the trifluoroethyl group necessitates the use of specialized reagents and techniques to achieve precise fluorination. Recent advances in catalytic methods and green chemistry have provided new avenues for the efficient synthesis of such complex molecules.

In terms of applications, this compound holds promise in several areas. Its unique combination of functional groups makes it a potential candidate for use as a building block in medicinal chemistry. For instance, it could serve as a precursor for the development of novel antibiotics or anticancer agents. Furthermore, its fluorinated nature could make it useful in imaging agents or contrast media due to its ability to enhance signal-to-noise ratios.

From an environmental perspective, understanding the degradation pathways and toxicity profile of this compound is crucial. Fluorinated compounds are known to be persistent in certain environments due to their strong carbon-fluorine bonds. However, recent research has focused on developing biodegradable fluorinated materials that minimize environmental impact while retaining their desired properties.

In conclusion, CAS No 2649054-47-5 represents a sophisticated organic molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an intriguing target for further research and development. As advancements in synthetic methodologies continue to evolve, this compound could play a pivotal role in unlocking new therapeutic strategies and materials with enhanced performance characteristics.